Cas no 101774-85-0 (1-Propanamine,3-(2-benzothiazolylthio)-)

• Product Name: 1-Propanamine,3-(2-benzothiazolylthio)-
• CAS No: 101774-85-0
• MF: C₁₀H₁₂N₂S₂
• MW: 224.345679283142
• CID: 124744
• Update Time: 2024-01-25

1-Propanamine,3-(2-benzothiazolylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(2-benzothiazolylthio)-
• Benzothiazole, 2-(3-aminopropylthio)- (6CI)
• 3-(benzo[d]thiazol-2-ylthio)propan-1-amine

• Inchi： 1S/C10H12N2S2/c11-6-3-7-13-10-12-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,6-7,11H2
• InChI Key： VIXQCOUAQGECCU-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SCCCN

Computed Properties

• Exact Mass: 224.044
• Monoisotopic Mass: 224.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.4A^2